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Compound of Interest

Compound Name: Epyrifenacil

Cat. No.: B8306211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Epyrifenacil is a novel herbicide belonging to the pyrimidinedione class of chemicals. It

functions as a potent inhibitor of the enzyme protoporphyrinogen oxidase (PPO), a key enzyme

in the chlorophyll and heme biosynthetic pathways in plants. This inhibition leads to the

accumulation of protoporphyrinogen IX, which, in the presence of light and oxygen, generates

reactive oxygen species that cause rapid cell membrane disruption and plant death.

Epyrifenacil is effective against a broad spectrum of grass and broadleaf weeds. This

technical guide provides an in-depth overview of its chemical structure, physicochemical

properties, mode of action, and available experimental methodologies.

Chemical Structure and Identification
Epyrifenacil is chemically known as ethyl 2-[[3-[2-chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-

(trifluoromethyl)pyrimidin-1-yl]phenoxy]-2-pyridinyl]oxy]acetate[1]. Its chemical structure is

characterized by a central phenoxy-pyridine ether linkage connecting a trifluoromethyl-

substituted pyrimidinedione ring and an ethyl acetate moiety.

Key Identifiers:

IUPAC Name: ethyl 2-[[3-[2-chloro-4-fluoro-5-[3-methyl-2,6-dioxo-4-(trifluoromethyl)pyrimidin-

1-yl]phenoxy]-2-pyridinyl]oxy]acetate[1][2]
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CAS Number: 353292-31-6[1]

Molecular Formula: C₂₁H₁₆ClF₄N₃O₆[1]

Molecular Weight: 517.82 g/mol

Chemical Structure: 

Physicochemical Properties
A comprehensive summary of the known physicochemical properties of Epyrifenacil is
presented in the table below. It is characterized by its low water solubility and extremely low

vapor pressure, which has implications for its environmental fate and application methods.
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Property Value Reference

Melting Point Data not available

Boiling Point Data not available

Water Solubility
Low (quantitative data not

available)

Solubility in Organic Solvents DMSO: 100 mg/mL

Vapor Pressure 7 x 10⁻¹³ Pa

Octanol-Water Partition

Coefficient (Log P)
Data not available

Mode of Action: Protoporphyrinogen Oxidase (PPO)
Inhibition
Epyrifenacil's herbicidal activity stems from its inhibition of the protoporphyrinogen oxidase

(PPO) enzyme. This enzyme catalyzes the oxidation of protoporphyrinogen IX to

protoporphyrin IX, a precursor for both chlorophyll and heme. The inhibition of PPO leads to the

accumulation of its substrate, protoporphyrinogen IX, in the cytoplasm. This accumulated

substrate then undergoes non-enzymatic oxidation, leading to the formation of triplet-state

protoporphyrin IX. In the presence of light and molecular oxygen, this molecule generates

highly reactive singlet oxygen, which initiates a cascade of lipid peroxidation, destroying cell

membranes and leading to rapid cellular leakage and death of the plant.
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Caption: Mechanism of action of Epyrifenacil via PPO inhibition.

Experimental Protocols
Analytical Method for Epyrifenacil Residue Analysis
A common method for the determination of Epyrifenacil and its metabolite, S-3100-CA, in

biological matrices involves High-Performance Liquid Chromatography coupled with Tandem

Mass Spectrometry (HPLC-MS/MS).

Sample Preparation (Liver Tissue):

Homogenize approximately 200 mg of liver tissue.

Perform an extraction procedure to isolate the analytes of interest.

HPLC Conditions:

System: Shimadzu 20A HPLC system or equivalent.

Column: CAPCELL PAK MGII column (50 mm × 2.0 mm, 3 µm particle size) or similar

reverse-phase column.

Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

Flow Rate: 1.0 mL/min.

Gradient: Start with 30% B, increase to 76% B at 4.0 min, and then to 100% B.

MS/MS Detection:

Utilize selective reaction monitoring (SRM) for quantification.

SRM Transition for Epyrifenacil: m/z 518/473.

SRM Transition for S-3100-CA: m/z 490/473.
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Quantify the analytes using a linear calibration curve with analytical standards.
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Caption: General workflow for Epyrifenacil residue analysis.

Formulation for In Vivo Studies
For laboratory-based in vivo studies, Epyrifenacil can be formulated as a suspension. The

following is a general protocol for preparing a dosing solution.
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Materials:

Epyrifenacil (active ingredient)

Dimethyl sulfoxide (DMSO)

Corn oil

Procedure:

Prepare a stock solution of Epyrifenacil in DMSO (e.g., 25.0 mg/mL).

To prepare the final dosing solution, add the DMSO stock solution to corn oil to achieve

the desired final concentration. For example, to make a 2.5 mg/mL solution, add 100 µL of

the 25.0 mg/mL DMSO stock to 900 µL of corn oil.

Mix the solution thoroughly to ensure a uniform suspension.

It is recommended to prepare the in vivo formulation fresh on the day of use.

Conclusion
Epyrifenacil is a significant addition to the portfolio of PPO-inhibiting herbicides, offering

broad-spectrum weed control. Its unique chemical structure and potent mode of action make it

a valuable tool in modern agriculture. This technical guide has summarized the core chemical

and physical properties of Epyrifenacil, detailed its mechanism of action, and provided an

overview of relevant experimental protocols. Further research into its environmental fate,

toxicology, and the development of optimized formulations will continue to be of high interest to

the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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